1-((1-(3-Cyanopyridin-2-yl)piperidin-4-yl)methyl)-3-(4-ethoxyphenyl)urea

• IUPAC Name: 1-[[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl]-3-(4-ethoxyphenyl)urea
• InChI: InChI=1S/C21H25N5O2/c1-2-28-19-7-5-18(6-8-19)25-21(27)24-15-16-9-12-26(13-10-16)20-17(14-22)4-3-11-23-20/h3-8,11,16H,2,9-10,12-13,15H2,1H3,(H2,24,25,27)
• InChI Key: WPXXUVSFLDOGGP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)NCC2CCN(CC2)C3=C(C=CC=N3)C#N
• Molecular Formula: C21H25N5O2
• Molecular Weight: 379.5 g/mol

Description

1-((1-(3-Cyanopyridin-2-yl)piperidin-4-yl)methyl)-3-(4-ethoxyphenyl)urea is a chemical compound that has recently gained attention in scientific research applications due to its potential therapeutic properties. This compound has been synthesized using a specific method and has shown promising results in various studies.

Scientific Research Applications

Synthesis and Biochemical Evaluation

A series of compounds, including those similar to "1-((1-(3-Cyanopyridin-2-yl)piperidin-4-yl)methyl)-3-(4-ethoxyphenyl)urea," have been synthesized and evaluated for their biochemical activities. These studies typically aim to optimize the chemical structure for enhanced activity, investigating the role of different substituents and molecular configurations in influencing the compound's biological effects. For instance, the development of 1,3-disubstituted ureas with a piperidyl moiety explored structure-activity relationships as inhibitors of human and murine soluble epoxide hydrolase, demonstrating the potential for therapeutic application in reducing inflammatory pain (Rose et al., 2010).

Molecular Complexation and Crystal Engineering

Research into molecular complexation and crystal engineering has utilized compounds structurally related to "1-((1-(3-Cyanopyridin-2-yl)piperidin-4-yl)methyl)-3-(4-ethoxyphenyl)urea" to design materials with specific properties, such as non-linear optical behavior. These studies focus on understanding how molecular interactions, such as hydrogen bonding, influence the assembly and properties of crystalline materials, which is crucial for the development of advanced materials for technological applications (Muthuraman et al., 2001).

PET Imaging and Neuroprotective Agents

Compounds with a urea structure have been developed for positron emission tomography (PET) imaging of specific enzymes in the brain, such as fatty acid amide hydrolase, highlighting their application in neuroscience research and the potential for diagnosing neurological conditions (Kumata et al., 2015). Additionally, certain urea derivatives have been identified as potent neuroprotectants, capable of blocking harmful neurological responses without the side effects associated with other compounds, emphasizing their potential therapeutic value (Chenard et al., 1995).